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Compound of Interest

Compound Name: BOC-FIFIF

Cat. No.: B3029643

Essential Safety and Handling Guide for BOC-
FIFIF

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling BOC-FIFIF (Boc-Phe-Leu-Phe-Leu-Phe). It outlines
the necessary personal protective equipment (PPE), handling procedures, and disposal plans
to ensure a safe laboratory environment. As a specific Safety Data Sheet (SDS) for BOC-FIFIF
is not readily available, this information is based on general safety protocols for research-grade
peptides and related chemical compounds.

Compound Information:
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Identifier Value

) N-(tert-Butoxycarbonyl)-L-phenylalanyl-L-leucyl-
Chemical Name _
L-phenylalanyl-L-leucyl-L-phenylalanine

Boc-Phe-Leu-Phe-Leu-Phe, Boc-PLPLP, L-

Synonyms
BOC-2, BOC2
CAS Number 73572-58-4
Molecular Formula C44H59N508
Molecular Weight 786.0 g/mol
) Research Use Only. Not for human or veterinary
Primary Use

use.

Personal Protective Equipment (PPE)

Proper PPE is essential to minimize exposure and ensure personal safety when handling BOC-
FIFIF. The following table summarizes the recommended PPE for various laboratory activities.
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Activity

Required PPE

Routine Handling & Preparation (Solutions)

- Safety glasses with side shields or chemical
splash goggles.- Chemical-resistant gloves

(e.g., nitrile).- Laboratory coat.

Handling of Lyophilized Powder

- All PPE for routine handling.- A properly fitted
N95 or higher-rated dust respirator to prevent
inhalation.[2][4]

Weighing and Aliguoting

- All PPE for handling lyophilized powder.- Work
in a chemical fume hood or a ventilated balance

enclosure.

Large Spills

- Full chemical-resistant suit.- Chemical splash
goggles.- Dust respirator.- Heavy-duty chemical-
resistant gloves and boots.- A self-contained
breathing apparatus (SCBA) may be necessary

depending on the spill size and ventilation.[5]

Compound Storage

- Standard laboratory attire (lab coat, closed-toe

shoes).

It is recommended to always wash hands thoroughly after handling and before eating,

smoking, or using the lavatory.

Operational Plan: Step-by-Step Guidance

1. Receiving and Storage:

» Upon receipt, inspect the container for any damage.

» Store the lyophilized peptide in a tightly sealed container at -20°C in a dry, dark place.[1][6]

e Long-term storage at -80°C is also acceptable.[7]

o Clearly label the container with the chemical name, concentration (once reconstituted), and

hazard information.[1]
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2. Handling and Preparation of Solutions:

» Before opening, allow the vial of lyophilized BOC-FIFIF to warm to room temperature in a
desiccator to prevent condensation and moisture absorption, which can degrade the peptide.
[4]

e Conduct all handling of the powdered form, including weighing and initial solubilization, in a
certified chemical fume hood or other ventilated enclosure to avoid inhalation.

» To reconstitute, use an appropriate sterile solvent as indicated by the supplier or
experimental protocol.

e Avoid shaking the vial; instead, gently swirl or sonicate to dissolve the peptide.[4]

o For peptides with poor aqueous solubility, initial dissolution in a small amount of a suitable
organic solvent (e.g., DMSO) may be necessary before dilution with aqueous buffers.

3. Experimental Use:

e When working with solutions of BOC-FIFIF, adhere to the routine handling PPE
requirements.

e Avoid contact with skin and eyes.[2]
e Work in a well-ventilated area.

Disposal Plan

Proper disposal of unused or expired BOC-FIFIF and its containers is crucial for safety and
environmental responsibility.

o Waste Disposal: Dispose of BOC-FIFIF waste according to federal, state, and local
environmental control regulations for chemical waste.[5][8] Do not dispose of it down the
drain or in the regular trash.[9]

e Spill Response:
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o Small Spill: In case of a small spill of the powdered material, carefully sweep it up,
avoiding dust generation, and place it in a sealed container for disposal.

o Large Spill: For a large spill, evacuate the area and follow the PPE guidelines for large
spills. Use a shovel or other appropriate tools to place the material into a suitable, labeled
waste container.[5]

o For liquid spills, use an inert absorbent material to contain the spill before placing it in a
sealed container for disposal.

e Consult EHS: Always consult with your institution's Environmental Health and Safety (EHS)
office for specific disposal protocols.[8]

Experimental Workflow Diagram

The following diagram illustrates the standard workflow for handling BOC-FIFIF from receipt to
disposal.
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Caption: Workflow for the safe handling of BOC-FIFIF.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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